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Compound of Interest

Compound Name:
2-Methoxy-4-

(trifluoromethyl)benzonitrile

Cat. No.: B161379 Get Quote

An Application Guide to 2-Methoxy-4-(trifluoromethyl)benzonitrile: Properties, Handling, and

Synthetic Protocols

Introduction
2-Methoxy-4-(trifluoromethyl)benzonitrile is a substituted aromatic compound of significant

interest to the fields of medicinal chemistry, agrochemicals, and materials science. Its

molecular architecture, featuring a nitrile (-CN), a methoxy (-OCH₃) ether, and a trifluoromethyl

(-CF₃) group, provides a unique combination of electronic properties and reactive handles for

chemical modification. The trifluoromethyl group, in particular, is a highly valued substituent in

drug design for its ability to enhance metabolic stability, lipophilicity, and binding affinity.[1] This

document serves as a comprehensive technical guide for researchers, providing essential data

on the compound's properties, detailed protocols for its safe handling, and validated

experimental procedures for its synthetic transformations.

Physicochemical and Spectroscopic Profile
Accurate characterization is the foundation of any chemical protocol. The key properties of 2-
Methoxy-4-(trifluoromethyl)benzonitrile are summarized below.

Table 1: Physicochemical Properties
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Property Value Reference

CAS Number 132927-08-3 [2][3]

Molecular Formula C₉H₆F₃NO [2][3]

Molecular Weight 201.15 g/mol [2][3]

| Synonyms | 4-Cyano-3-methoxybenzotrifluoride, 2-Cyano-5-(trifluoromethyl)anisole |[2][3] |

Table 2: Spectroscopic Data for Characterization

Technique Data Source

¹H NMR
Spectral data available for
analysis.

[4]

¹³C NMR
Spectral data available for

analysis.
[4]

Mass Spectrometry
Spectral data available for

analysis.
[4]

Infrared (IR)
Spectral data available for

analysis.
[4]

Note: Researchers should always acquire their own analytical data to confirm the identity and

purity of the material before use.

Safety, Handling, and Storage
Substituted benzonitriles, especially those containing fluorine groups, require careful handling.

The general precautions for nitriles must be observed due to the potential for the release of

hydrogen cyanide under acidic or thermal decomposition conditions.

Hazard Profile:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[5][6]
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Irritation: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[5]

[7]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's 29 CFR 1910.133 or European Standard EN166.[5]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat to

prevent skin exposure.[5]

Respiratory Protection: All handling should be performed in a certified chemical fume hood. If

exposure limits are exceeded, use a NIOSH/MSHA or European Standard EN 149 approved

respirator.[5]

Handling and Storage Protocols:

Ventilation: Always work in a well-ventilated area, preferably a chemical fume hood.[5][6]

Incompatible Materials: Keep away from strong acids and oxidizing agents.[5]

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated

place.[5] The compound may be hygroscopic; storage under an inert atmosphere (e.g.,

argon or nitrogen) is recommended for long-term stability.

Spill Management: In case of a spill, absorb the material with an inert absorbent (e.g., sand,

vermiculite) and place it in a sealed container for disposal.[6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH3436603&productDescription=3-METHOXY-4-TRIFLROMETHL+B+1G&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=4600%2F4637-3-52.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3436603&productDescription=3-METHOXY-4-TRIFLROMETHL+B+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3436603&productDescription=3-METHOXY-4-TRIFLROMETHL+B+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3436603&productDescription=3-METHOXY-4-TRIFLROMETHL+B+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3436603&productDescription=3-METHOXY-4-TRIFLROMETHL+B+1G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F001405.pdf
https://www.fishersci.com/store/msds?partNumber=AAH3436603&productDescription=3-METHOXY-4-TRIFLROMETHL+B+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3436603&productDescription=3-METHOXY-4-TRIFLROMETHL+B+1G&vendorId=VN00024248&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F001405.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Procedure

Assess Hazards
(Review SDS)

Don Appropriate
Personal Protective Equipment

Work in a Certified
Chemical Fume Hood

Ground Equipment
(Avoid Static Discharge)

Segregate & Dispose
of Hazardous Waste

Decontaminate Glassware
& Work Surfaces

Click to download full resolution via product page

Caption: General laboratory safety workflow for handling chemical reagents.

Core Reactivity and Synthetic Applications
The synthetic utility of 2-Methoxy-4-(trifluoromethyl)benzonitrile stems from the distinct

reactivity of its three functional groups. The electron-withdrawing nature of the trifluoromethyl

and nitrile groups deactivates the aromatic ring towards electrophilic substitution, while the
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methoxy group is an activating, ortho-para director. This electronic interplay allows for selective

transformations.

Nitrile Group (-CN): A versatile functional group that can be hydrolyzed to a carboxylic acid,

partially hydrolyzed to an amide, or reduced to a primary amine.

Methoxy Group (-OCH₃): Can be cleaved using strong Lewis acids like boron tribromide

(BBr₃) to yield a phenol.[8] This phenol is a valuable intermediate for introducing new

functionalities via O-alkylation or other reactions.

Aromatic Ring: While deactivated, it can still undergo nucleophilic aromatic substitution

under specific conditions, particularly if a leaving group is present at an activated position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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